Cas no 1478464-22-0 ((2-bromo-5-chlorophenyl)methyl(2-methoxyethyl)amine)

• Product Name: (2-bromo-5-chlorophenyl)methyl(2-methoxyethyl)amine
• CAS No: 1478464-22-0
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 5151094
• PubChem ID: 66161623
• Update Time: 2025-06-14

(2-bromo-5-chlorophenyl)methyl(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-bromo-5-chloro-N-(2-methoxyethyl)-
• (2-bromo-5-chlorophenyl)methyl(2-methoxyethyl)amine

• Inchi： 1S/C10H13BrClNO/c1-14-5-4-13-7-8-6-9(12)2-3-10(8)11/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： BYRJORDNVAQEKU-UHFFFAOYSA-N
• SMILES： C1(CNCCOC)=CC(Cl)=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-bromo-5-chlorophenyl)methyl(2-methoxyethyl)amine

Comprehensive Overview of (2-bromo-5-chlorophenyl)methyl(2-methoxyethyl)amine (CAS No. 1478464-22-0)

The compound (2-bromo-5-chlorophenyl)methyl(2-methoxyethyl)amine (CAS No. 1478464-22-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a bromine and chlorine substituted phenyl ring and a methoxyethyl amine side chain, this compound is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its synthetic versatility and bioactive properties, making it a subject of ongoing studies.

In recent years, the demand for halogenated aromatic amines like (2-bromo-5-chlorophenyl)methyl(2-methoxyethyl)amine has surged due to their role in developing targeted therapies and small-molecule inhibitors. The presence of both bromo and chloro substituents enhances its reactivity, enabling precise modifications for structure-activity relationship (SAR) studies. This aligns with the growing trend in precision medicine, where researchers seek compounds with tailored functionalities for specific biological targets.

From a synthetic chemistry perspective, CAS No. 1478464-22-0 is often utilized as a building block for more complex molecules. Its methoxyethyl group introduces solubility and flexibility, which are critical for optimizing drug-likeness in preclinical candidates. Laboratories focusing on high-throughput screening and medicinal chemistry frequently incorporate this compound into their libraries, leveraging its scaffold diversity to explore new therapeutic avenues.

Another area of interest is the compound's potential in agrochemical research. The halogenated phenyl moiety is a common feature in pesticides and herbicides, prompting investigations into its efficacy and environmental impact. With increasing global emphasis on sustainable agriculture, researchers are evaluating derivatives of (2-bromo-5-chlorophenyl)methyl(2-methoxyethyl)amine for their biodegradability and target specificity.

The compound's spectroscopic properties also make it a valuable tool in analytical chemistry. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) studies often employ CAS No. 1478464-22-0 as a reference or intermediate due to its distinct spectral signatures. This is particularly relevant in quality control and method validation for industrial and academic laboratories.

As the scientific community continues to explore green chemistry principles, the synthesis and application of (2-bromo-5-chlorophenyl)methyl(2-methoxyethyl)amine are being optimized to reduce waste and energy consumption. Innovations in catalytic processes and solvent-free reactions are being tested to enhance the compound's accessibility while minimizing its ecological footprint.

In summary, (2-bromo-5-chlorophenyl)methyl(2-methoxyethyl)amine (CAS No. 1478464-22-0) represents a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and reactivity profile position it as a key player in advancing innovative research and sustainable solutions across multiple disciplines.